Cas no 2137845-84-0 (Cyclopentanecarboxamide, N-[2-(aminomethyl)-3-pyridinyl]-)

• Product Name: Cyclopentanecarboxamide, N-[2-(aminomethyl)-3-pyridinyl]-
• CAS No: 2137845-84-0
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 5259553
• Update Time: 2025-07-18

Cyclopentanecarboxamide, N-[2-(aminomethyl)-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxamide, N-[2-(aminomethyl)-3-pyridinyl]-

• Inchi： 1S/C12H17N3O/c13-8-11-10(6-3-7-14-11)15-12(16)9-4-1-2-5-9/h3,6-7,9H,1-2,4-5,8,13H2,(H,15,16)
• InChI Key： OFYBSWHKWOMXKF-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CN=C2CN)=O)CCCC1

Additional information on Cyclopentanecarboxamide, N-[2-(aminomethyl)-3-pyridinyl]-

Introduction to Cyclopentanecarboxamide, N-[2-(aminomethyl)-3-pyridinyl]- (CAS No. 2137845-84-0)

Cyclopentanecarboxamide, N-[2-(aminomethyl)-3-pyridinyl]-, identified by its CAS number 2137845-84-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a cyclopentanecarboxamide moiety linked to a pyridine ring with an aminomethyl substituent, contribute to its intriguing chemical and pharmacological properties.

The< strong>cyclopentanecarboxamide functional group is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds. This characteristic is particularly valuable in drug design, where optimizing solubility can significantly improve the efficacy of a therapeutic agent. In contrast, the< strong>pyridine ring with an< strong>aminomethyl group introduces additional layers of complexity, offering opportunities for selective interactions with biological targets. The combination of these structural elements makes Cyclopentanecarboxamide, N-[2-(aminomethyl)-3-pyridinyl]- a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of small molecule inhibitors that target specific enzymes and receptors involved in various diseases. The< strong>Cyclopentanecarboxamide, N-[2-(aminomethyl)-3-pyridinyl]- compound has been studied for its potential role in modulating pathways associated with cancer, inflammation, and neurological disorders. Preliminary studies suggest that this molecule may exhibit inhibitory activity against certain kinases and other enzymes implicated in disease progression. These findings have prompted researchers to explore its therapeutic potential further.

The synthesis of< strong>Cyclopentanecarboxamide, N-[2-(aminomethyl)-3-pyridinyl]- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyclopentanecarboxamide group typically involves the reaction of cyclopentanone with an amide-forming agent, while the pyridine ring with the aminomethyl substituent is often incorporated through nucleophilic substitution or condensation reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

The pharmacological evaluation of< strong>Cyclopentanecarboxamide, N-[2-(aminomethyl)-3-pyridinyl]- has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its binding affinity to target proteins and enzymes, while in vivo studies aim to evaluate its efficacy and safety profiles. These studies have provided valuable insights into the compound's mechanism of action and potential therapeutic benefits. For instance, research has shown that this molecule may interfere with signaling pathways that are crucial for tumor growth and survival.

The structural flexibility offered by the cyclopentanecarboxamide group allows for modifications that can fine-tune the pharmacological properties of< strong>Cyclopentanecarboxamide, N-[2-(aminomethyl)-3-pyridinyl]-. By altering substituents on the cyclopentane ring or the pyridine moiety, chemists can enhance specific interactions with biological targets or improve metabolic stability. Such modifications are essential for optimizing drug candidates for clinical use. Computational modeling techniques have also been employed to predict how different structural variations will affect the compound's behavior.

The development of novel pharmaceutical agents relies heavily on understanding their interactions at the molecular level. The< strong>Cyclopentanecarboxamide,< strong>N-[2-(aminomethyl)-3-pyridinyl]- compound exemplifies this principle through its complex structure and multifaceted biological activities. Researchers are continuously exploring new synthetic routes and pharmacological assays to fully harness its potential. As our understanding of disease mechanisms advances, compounds like this one will play an increasingly important role in the development of targeted therapies.

The future prospects for< strong>Cyclopentanecarboxamide, N-[2-(aminomethyl)-3-pyridinyl]- are promising, with ongoing studies aimed at elucidating its full therapeutic spectrum. Collaborative efforts between academic researchers and industry scientists are likely to accelerate progress in this area. By leveraging cutting-edge technologies such as high-throughput screening and structure-activity relationship (SAR) studies, scientists can rapidly identify derivatives with enhanced potency and selectivity.

In conclusion,< strong>Cyclopentanecarboxamide,< strong>N-[2-(aminomethyl)-3-pyridinyl]- (CAS No.< strong>2137845-84-0) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents challenges that require innovative approaches but offers rewards through its therapeutic applications. As research continues to uncover new insights into its mechanisms of action,< strong>Cyclopentanecarboxamide,< strong>N-[2-(aminomethyl)-3-pyridinyl]- is poised to make substantial contributions to drug discovery efforts worldwide.